![molecular formula C14H14FNO2 B1309770 3-[2-(4-Fluoro-phenoxy)-ethoxy]-phenylamine CAS No. 79808-17-6](/img/structure/B1309770.png)
3-[2-(4-Fluoro-phenoxy)-ethoxy]-phenylamine
Description
3-[2-(4-Fluoro-phenoxy)-ethoxy]-phenylamine, also known as 4-fluoro-2-ethoxyphenylacetonitrile, is an organic compound with a wide range of applications in scientific research. It is a versatile molecule with a wide range of potential uses in both organic synthesis and medicinal chemistry. The compound has been used in a variety of studies, including those related to drug discovery, drug metabolism, and drug delivery.
Scientific Research Applications
Antitubercular Agent Development
A series of compounds related to 3-[2-(4-Fluoro-phenoxy)-ethoxy]-phenylamine have been synthesized and evaluated for their potential as affordable antitubercular agents. These compounds have shown potent activity against Mycobacterium tuberculosis H37Rv, with minimum inhibitory concentration (MIC) values ranging from 4 to 64 μg/mL . The most effective derivative demonstrated an MIC value of 4 μg/mL, indicating a strong potential for further development in this field.
Multi-Drug Resistance (MDR) Tuberculosis Treatment
The emergence of MDR strains of Mycobacterium tuberculosis poses a significant challenge to current treatments. Derivatives of 3-[2-(4-Fluoro-phenoxy)-ethoxy]-phenylamine have been assessed for activity against rifampin-resistant strains, showing promising results. This suggests a potential application in developing treatments for MDR tuberculosis .
Non-Toxicity Profile Assessment
In addition to antitubercular properties, these compounds have been tested for toxicity. The most potent derivative showed no inhibitory effects against six different tumor cell lines in a MTT assay and had a good safety profile in a vero cell line. This non-toxicity profile is crucial for the progression of any pharmaceutical agent .
Affordable Medication Research
The derivatives of 3-[2-(4-Fluoro-phenoxy)-ethoxy]-phenylamine are being considered as novel, affordable antitubercular agents. Their potential for cost-effective production makes them a valuable area of research, particularly for developing countries where tuberculosis is prevalent and resources are limited .
Chemical Synthesis and Optimization
The chemical synthesis process of these derivatives involves a microdilution method, which is a critical step in the optimization of antitubercular agents. The synthesis and biological evaluation of these compounds provide a foundation for further chemical modifications to enhance their efficacy and reduce potential side effects .
Socio-Economic Impact Studies
Given the correlation between tuberculosis incidence rates and socio-economic conditions, the development of affordable and effective antitubercular agents like 3-[2-(4-Fluoro-phenoxy)-ethoxy]-phenylamine derivatives could have a significant impact on public health. Research in this area could lead to improved access to treatment and better outcomes for patients in low-income regions .
properties
IUPAC Name |
3-[2-(4-fluorophenoxy)ethoxy]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14FNO2/c15-11-4-6-13(7-5-11)17-8-9-18-14-3-1-2-12(16)10-14/h1-7,10H,8-9,16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OERGDFWTXIFCCQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCCOC2=CC=C(C=C2)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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